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Introduction

The amplification of DNA via the Polymerase Chain Reaction (PCR) is a cornerstone of modern
molecular biology. However, the amplification of certain templates, particularly those with high
GC content or stable secondary structures, can be challenging, often resulting in low yield or
non-specific products. To overcome these limitations, various chemical additives have been
employed to enhance PCR efficiency and specificity. While Diisobutyl sulfoxide (DIBSO) is
not a documented additive for PCR amplification based on current scientific literature, the
broader class of sulfoxide compounds, most notably Dimethyl sulfoxide (DMSO), is widely used
to improve difficult PCRs.[1][2][3]

These application notes provide a comprehensive overview of the use of sulfoxides as PCR
enhancers, their mechanism of action, and a general protocol for the evaluation and
optimization of novel sulfoxide compounds, which can be adapted for DIBSO.

Mechanism of Action of Sulfoxides in PCR

Sulfoxides are polar aprotic solvents that can disrupt the base pairing of DNA.[1] It is proposed
that they interfere with the secondary structures of the DNA template and primers by inserting
into the DNA double helix and disrupting hydrogen bonds. This destabilization of the DNA
duplex is particularly beneficial for templates with high GC content, which are prone to forming
stable secondary structures that can impede the progression of the DNA polymerase. By
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reducing the melting temperature (Tm) of the DNA, sulfoxides facilitate more efficient
denaturation and primer annealing, leading to improved amplification of the target sequence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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